Cas no 393830-59-6 (N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393830-59-6
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 6259843
• PubChem ID: 5121474
• Update Time: 2025-07-20

N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• SR-01000006884-1
• N-ethyl-1-(3-nitrophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• SR-01000006884
• Oprea1_735490
• AKOS024580876
• N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0274
• N-ethyl-1-(3-nitrophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• 393830-59-6

• Inchi： 1S/C16H18N4O2S/c1-2-17-16(23)19-10-9-18-8-4-7-14(18)15(19)12-5-3-6-13(11-12)20(21)22/h3-8,11,15H,2,9-10H2,1H3,(H,17,23)
• InChI Key： MJTRGVHFZNSBFH-UHFFFAOYSA-N
• SMILES： S=C(NCC)N1CCN2C=CC=C2C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.1Ų

Additional information on N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Professional Introduction to N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide (CAS No. 393830-59-6)

N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative (CAS No. 393830-59-6) represents a fascinating intersection of organic synthesis and drug discovery, with potential applications in the development of novel therapeutic agents. The compound's unique structural features, including its pyrrolo[1,2-apyrazine] core and the presence of a nitrophenyl substituent, make it a compelling subject for further investigation.

The synthesis of N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide involves intricate multi-step organic reactions that highlight the mastery of modern synthetic methodologies. The process typically begins with the formation of the pyrrolo[1,2-apyrazine] scaffold through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the nitrophenyl group and the thioamide moiety at the 2-position of the pyrrole ring. These synthetic strategies often employ advanced techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations to achieve high regioselectivity and yield.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with remarkable accuracy. Molecular modeling studies suggest that N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide may exhibit potent interactions with various biological targets. The presence of the nitrophenyl group is particularly noteworthy, as nitroaromatic compounds are well-documented for their pharmacological properties. This moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological macromolecules, thereby influencing binding affinity and specificity.

In the realm of drug discovery, heterocyclic sulfonamides have emerged as a privileged class of compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The sulfonamide functional group in N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide is known to enhance solubility and metabolic stability while simultaneously serving as a bioisostere for other pharmacophoric groups. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

Current research in this area is focused on evaluating the compound's potential as an inhibitor of key enzymes implicated in inflammatory and neoplastic processes. Preliminary in vitro studies have demonstrated promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the pathogenesis of chronic inflammatory diseases. Additionally, the compound's ability to modulate protein-protein interactions has been explored using biochemical assays and surface plasmon resonance (SPR) techniques.

The structural complexity of N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide presents both challenges and opportunities for drug development. While its intricate framework may pose difficulties in synthetic scalability and formulation stability, it also offers numerous possibilities for structural optimization through analog design. By systematically modifying substituents on the pyrrole ring or introducing additional functional groups at strategic positions within the molecule, chemists can fine-tune its pharmacological properties to achieve desired therapeutic effects.

Advances in high-throughput screening (HTS) technologies have accelerated the process of identifying lead compounds from large libraries of chemical entities. N-ethyl-1-(3-nitrophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide has been incorporated into several HTS campaigns aimed at discovering novel inhibitors for therapeutic targets relevant to oncology and immunology. The results from these screens have provided valuable insights into its biological profile and have guided subsequent optimization efforts.

The role of computational tools in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets comprising chemical structures and their corresponding biological activities to predict novel candidates with high accuracy. These models have identified N-ethyl-1-(3-nitrophenyl)-1H, 4 H-pyrrol o [ 12 -ap yra z ine ] - 22 -car both io am ide as a promising scaffold for further development based on its predicted binding affinity to target proteins.

In conclusion, N - eth yl - 11 -( 33 - nit ro phen yl ) - 11 H ,22 H ,33 H ,44 H - py rrol o [12 -ap yra z ine ] - 22 - car both io am ide (CAS No. 39383059 -6 ) represents a significant advancement in pharmaceutical chemistry with potential therapeutic implications across multiple disease areas. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in ongoing drug development efforts aimed at addressing unmet medical needs.